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Compound of Interest

Compound Name: Hirsutene

Cat. No.: B1244429 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of all laboratory chemicals is paramount. This document provides a

comprehensive, step-by-step guide for the proper disposal of Hirsutene, a sesquiterpene

hydrocarbon.

Hirsutene is a tricyclic hydrocarbon and a fungal metabolite.[1] While a specific Safety Data

Sheet (SDS) for Hirsutene is not readily available in public databases, its classification as a

sesquiterpene provides guidance on its general chemical properties and the necessary

precautions for its handling and disposal. As with any laboratory chemical, a thorough risk

assessment should be conducted by qualified personnel before handling and disposal.

Hazard Assessment and Chemical Properties
A comprehensive understanding of a substance's properties is the foundation of safe handling

and disposal. The following table summarizes the known and predicted properties of

Hirsutene.
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Property Value/Information Source

Molecular Formula C15H24 PubChem[1]

Molecular Weight 204.35 g/mol PubChem[1]

Physical Form Predicted to be an oil ChemicalBook[2]

Color
Predicted to be off-white to

light brown
ChemicalBook[2]

Boiling Point Predicted: 622.0 ± 55.0 °C ChemicalBook[2]

Density Predicted: 1.313 ± 0.06 g/cm³ ChemicalBook[2]

Storage Temperature -20°C ChemicalBook[2]

Hazard Codes
Predicted: N (Dangerous for

the environment)
ChemicalBook[2]

Risk Statements
Predicted: R50 (Very toxic to

aquatic organisms)
ChemicalBook[2]

Safety Statements

Predicted: S61 (Avoid release

to the environment. Refer to

special instructions/safety data

sheets)

ChemicalBook[2]

RIDADR UN 3077 9 / PGIII ChemicalBook[2]

Based on its classification as a hydrocarbon and the predicted hazard information, Hirsutene
should be treated as a flammable and environmentally hazardous substance.

Experimental Protocol: Waste Disposal Procedure
The following protocol outlines the necessary steps for the safe disposal of Hirsutene waste in

a laboratory setting. This procedure is based on general best practices for chemical waste

management.[3][4][5][6][7]

1. Waste Minimization:
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The primary goal is to minimize the generation of chemical waste.[5] Plan experiments to

use the smallest practical quantities of Hirsutene.

2. Personal Protective Equipment (PPE):

Before handling Hirsutene waste, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

3. Waste Segregation and Collection:

Do not mix Hirsutene waste with other waste streams unless compatibility has been

confirmed.[4]

Collect Hirsutene waste in a dedicated, properly labeled, and compatible waste container.[4]

[5] The original container is often a good choice if it is in good condition.[4]

The container must have a tight-fitting lid to prevent the release of vapors.[4]

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.[5]

4. Labeling:

Clearly label the waste container with the words "Hazardous Waste."[4][5]

The label must also include:

The full chemical name: "Hirsutene Waste"

The approximate concentration and volume

The date the waste was first added to the container

The name and contact information of the generating researcher or lab
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5. Storage:

Store the Hirsutene waste container in a well-ventilated area, away from sources of ignition

such as heat, sparks, or open flames.

Ensure the storage area is secure and only accessible to authorized personnel.[4]

Do not store incompatible chemicals together. Specifically, keep Hirsutene waste separate

from:

Acids and bases[4]

Oxidizing agents[4]

6. Disposal Request:

Once the waste container is full (typically no more than 80% capacity to allow for expansion)

or has been in storage for a predetermined time (e.g., 6 months), arrange for its disposal

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[5]

Follow your institution's specific procedures for requesting a waste pickup.

Logical Workflow for Hirsutene Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Hirsutene.

Preparation Collection & Storage Disposal

Start: Hirsutene Waste Generated Conduct Risk Assessment Wear Appropriate PPE Select Compatible Container Label Container 'Hazardous Waste - Hirsutene' Collect Waste in Designated Area Store Safely (Ventilated, Secure, Segregated) Request EHS Pickup EHS Manages Final Disposal End: Compliant Disposal

Click to download full resolution via product page

Hirsutene Disposal Workflow
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific chemical hygiene plan and waste disposal procedures, and adhere to all local, state,

and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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